Cas no 65422-70-0 (methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate)

Methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate is a heterocyclic ester compound featuring a benzoxazole core with a carboxylate functional group at the 5-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. Its benzoxazole scaffold is known for contributing to biological activity, making it valuable in medicinal chemistry research. The compound’s stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. It is commonly utilized in the development of bioactive molecules, offering a balance of synthetic accessibility and functional group compatibility.
methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate structure
65422-70-0 structure
Product Name:methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate
CAS No:65422-70-0
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD10037588
CID:1067277
PubChem ID:12395109
Update Time:2025-05-28

methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate
    • methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate
    • 2-oxo-2,3-dihydro-benzooxazole-5-carboxylic acid methyl ester
    • 2-Oxo-2,3-dihydro-benzoxazol-5-carbonsaeure-methylester
    • 5-Carbomethoxybenzoxazolin-2-one
    • methyl 2-oxo-2,3-dihydrobenzoxazole-5-carboxylate
    • methyl 2-oxo-3-hydrobenzoxazole-5-carboxylate
    • SCHEMBL2542394
    • AKOS002026405
    • FD-0728
    • EN300-192846
    • ALBB-024545
    • G28825
    • MFCD10037588
    • CHEMBL4517700
    • 1,3-Benzoxazole-5-carboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
    • CS-0314638
    • CCG-185202
    • 65422-70-0
    • DTXSID40496180
    • methyl2-oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylate
    • STK787827
    • J-522057
    • DA-03886
    • 5-Benzoxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
    • Methyl 2-hydroxybenzo[d]oxazole-5-carboxylate
    • methyl 2-oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylate
    • MDL： MFCD10037588
    • Inchi： 1S/C9H7NO4/c1-13-8(11)5-2-3-7-6(4-5)10-9(12)14-7/h2-4H,1H3,(H,10,12)
    • InChI Key： FYYHXPCXRBKEIH-UHFFFAOYSA-N
    • SMILES： O1C(NC2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

  • Exact Mass: 193.03800
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Melting Point: 194-196°
  • PSA: 72.30000
  • LogP: 0.90770

methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate Security Information

  • HazardClass：IRRITANT

methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2-oxo-3H-1,3-benzoxazole-5-carboxylate Pricemore >>

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abcr
AB269754-500 mg
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate, 95%; .
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abcr
AB269754-1 g
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylate, 95%; .
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abcr
AB269754-5 g
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